Cas no 67735-60-8 (1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde)

1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde structure
67735-60-8 structure
Product Name:1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
CAS No:67735-60-8
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD06738236
CID:90386
PubChem ID:4914628
Update Time:2025-04-18

1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
    • 1-methyl-2-oxoquinoline-3-carbaldehyde
    • 1,2-Dihydro-1-methyl-2-oxo-3-quinolinecarboxaldehyde
    • 1,2-dihydro-1-methyl-2-oxoquinoline-3-carbaldehyde
    • 1-Methyl-2-oxo-1,2-dihydroquinolin-3-carbaldehyde
    • 1-Methyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde
    • 1-methyl-3-formylcarbostyril
    • 3-formyl-1-methyl-2(1H)-quinolone
    • AC1NKJY7
    • BB_SC-2429
    • CTK5C6595
    • PubChem15921
    • W17063
    • 1-METHYL-2-OXO-1,2-DIHYDRO-3-QUINOLINECARBALDEHYDE
    • 67735-60-8
    • BB 0218112
    • MFCD06738236
    • F2185-0024
    • AWJCCKYFFMSHCJ-UHFFFAOYSA-N
    • SCHEMBL2406376
    • J-504914
    • Z238880906
    • AMY18131
    • AS-68465
    • EN300-27301
    • 1-methyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde, AldrichCPR
    • FT-0750742
    • CS-0061761
    • A9066
    • 1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxaldehyde
    • AKOS000365665
    • DTXSID20406782
    • DB-073923
    • STK801382
    • ALBB-035290
    • MDL: MFCD06738236
    • Inchi: 1S/C11H9NO2/c1-12-10-5-3-2-4-8(10)6-9(7-13)11(12)14/h2-7H,1H3
    • InChI Key: AWJCCKYFFMSHCJ-UHFFFAOYSA-N
    • SMILES: O=C1C(C=O)=CC2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 187.06337
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.321
  • Melting Point: 215 ºC
  • PSA: 37.38

1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi

1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
042200-1g
1-Methyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde
67735-60-8 95%
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Fluorochem
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1-Methyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde
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Fluorochem
042200-10g
1-Methyl-2-oxo-1,2-dihydro-quinoline-3-carbaldehyde
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Chemenu
CM145101-5g
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Chemenu
CM145101-1g
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Apollo Scientific
OR933189-250mg
1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
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250mg
£50.00 2025-02-21
Apollo Scientific
OR933189-1g
1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
67735-60-8 95%
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£131.00 2025-02-21
abcr
AB265519-250 mg
1-Methyl-2-oxo-1,2-dihydro-3-quinolinecarbaldehyde; 95%
67735-60-8
250MG
€120.30 2022-03-25
abcr
AB265519-1 g
1-Methyl-2-oxo-1,2-dihydro-3-quinolinecarbaldehyde; 95%
67735-60-8
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€167.20 2022-03-25

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